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For Researchers, Scientists, and Drug Development Professionals: An Objective Evaluation of

"Bronze Red" Pigment Performance

This guide provides a comprehensive analysis of the lightfastness properties of "Bronze Red,"

a common descriptor for pigments such as Pigment Red 53:1 and Pigment Red 21. The

performance of "Bronze Red" is benchmarked against select industry-standard red pigments,

offering a clear, data-driven comparison for professionals in fields requiring high-performance

materials. This document outlines a detailed experimental protocol for lightfastness testing,

presents comparative data in a structured format, and visualizes the experimental workflow.

Comparative Lightfastness Data
The following table summarizes the lightfastness performance of "Bronze Red" (represented

by Pigment Red 53:1) against two high-performance organic pigments, Pyrrole Red (PR254)

and Quinacridone Magenta (PR122). The data is presented based on a standardized

accelerated lightfastness test.
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Pigment C.I. Name
Lightfastness
Rating (Blue
Wool Scale)

ASTM
Lightfastness
Category

Total Color
Difference
(ΔE*) after
2000 hours

Bronze Red PR 53:1 5 III (Fair) 12.5

Pyrrole Red PR254 8 I (Excellent) 1.8

Quinacridone

Magenta
PR122 8 I (Excellent) 2.1

Experimental Protocol: Accelerated Lightfastness
Testing
The following protocol details the methodology used to obtain the comparative lightfastness

data, adhering to industry best practices.

Objective: To determine and compare the relative lightfastness of "Bronze Red" (Pigment Red

53:1) against Pyrrole Red (PR254) and Quinacridone Magenta (PR122) under controlled,

accelerated weathering conditions.

Standard: The methodology is based on ASTM D4303, "Standard Test Methods for

Lightfastness of Artists' Pigments in Paint".

Materials and Equipment:

Xenon-arc accelerated weathering apparatus with daylight filter

Spectrocolorimeter

Blue Wool Scale standards (ISO 105-B02)

Pigments: Bronze Red (PR 53:1), Pyrrole Red (PR254), Quinacridone Magenta (PR122)

Binder: Acrylic emulsion

Substrate: Standardized test panels
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Procedure:

Sample Preparation:

Pigments are dispersed in the acrylic emulsion binder at a standardized pigment-to-binder

ratio to create paint samples.

Each paint sample is applied to a test panel to create a uniform film of a specified

thickness.

A portion of each panel is masked with a light-opaque material to serve as an unexposed

reference.

The prepared panels are allowed to cure under controlled conditions (23°C ± 2°C, 50% ±

5% relative humidity) for 24 hours.

Initial Color Measurement:

The initial color of the unmasked portion of each panel is measured using a

spectrocolorimeter.

Color is recorded in CIE Lab* color space coordinates.

Accelerated Weathering:

The prepared test panels, along with Blue Wool Scale standards, are placed in a xenon-

arc apparatus.

The exposure conditions are set to simulate natural daylight filtered through window glass,

with a continuous light cycle.

The total radiant exposure is targeted for a comprehensive evaluation of lightfastness.

Periodic Evaluation and Final Measurement:

At specified intervals, the test panels are removed for color measurement.
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The color of the exposed area is measured and compared to the initial measurement and

the masked, unexposed area.

The total color difference (ΔE) is calculated using the CIE 1976 Lab formula.

The degree of fading of the test samples is compared to the fading of the Blue Wool Scale

standards to determine the lightfastness rating.

ASTM Lightfastness Classification:

Based on the calculated ΔE* after the total radiant exposure, the pigments are classified

into an ASTM Lightfastness Category.

Experimental Workflow Diagram
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Caption: Workflow for comparative lightfastness testing of pigments.
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Conclusion
The experimental data indicates that "Bronze Red," as represented by Pigment Red 53:1,

exhibits fair lightfastness, corresponding to a rating of 5 on the Blue Wool Scale and an ASTM

Category III classification. In contrast, high-performance pigments such as Pyrrole Red

(PR254) and Quinacridone Magenta (PR122) demonstrate excellent lightfastness with a Blue

Wool Scale rating of 8 and an ASTM Category I classification.[1][2][3][4] The significantly lower

total color difference (ΔE*) for PR254 and PR122 after prolonged exposure to light underscores

their superior stability.[5] For applications demanding long-term color fidelity and resistance to

fading, Pyrrole Red and Quinacridone Magenta are demonstrably more robust alternatives to

"Bronze Red." This guide provides a foundational methodology for the comparative

assessment of pigment lightfastness, enabling informed material selection for scientific and

developmental applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Michael Harding Artists Oil Color - Pyrrole Red, 40 ml, Tube | BLICK Art Materials
[dickblick.com]

2. The Color of Art Pigment Database: Pigment Red, PR [artiscreation.com]

3. Bob Ross Oil Color - Bright Red, 6.8 oz tube| Utrecht Art Supplies [utrechtart.com]

4. Daniel Smith Extra Fine Watercolor - Cadmium Red Medium Hue, 15 ml Tube| Utrecht Art
Supplies [utrechtart.com]

5. Quinacridone Red 122 Pigment for Plastic Coating and Painting - Excellent Lightfastness
for Coatings [tdd-global.com]

To cite this document: BenchChem. ["Bronze Red" Lightfastness: A Comparative Analysis
Against Industry Benchmarks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1450741#benchmarking-bronze-red-lightfastness-
against-industry-standards]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://www.dickblick.com/items/michael-harding-artists-oil-color-pyrrole-red-40-ml-tube/
https://www.artiscreation.com/red.html
https://www.utrechtart.com/items/00455-3074/
https://www.utrechtart.com/items/01767-3320/
https://www.tdd-global.com/mall/quinacridone-red-122-pigment-for-plastic-coating-and-painting-excellent-lightfastness-for-coatings.html
https://www.benchchem.com/product/b1450741?utm_src=pdf-body
https://www.benchchem.com/product/b1450741?utm_src=pdf-custom-synthesis
https://www.dickblick.com/items/michael-harding-artists-oil-color-pyrrole-red-40-ml-tube/
https://www.dickblick.com/items/michael-harding-artists-oil-color-pyrrole-red-40-ml-tube/
https://www.artiscreation.com/red.html
https://www.utrechtart.com/items/00455-3074/
https://www.utrechtart.com/items/01767-3320/
https://www.utrechtart.com/items/01767-3320/
https://www.tdd-global.com/mall/quinacridone-red-122-pigment-for-plastic-coating-and-painting-excellent-lightfastness-for-coatings.html
https://www.tdd-global.com/mall/quinacridone-red-122-pigment-for-plastic-coating-and-painting-excellent-lightfastness-for-coatings.html
https://www.benchchem.com/product/b1450741#benchmarking-bronze-red-lightfastness-against-industry-standards
https://www.benchchem.com/product/b1450741#benchmarking-bronze-red-lightfastness-against-industry-standards
https://www.benchchem.com/product/b1450741#benchmarking-bronze-red-lightfastness-against-industry-standards
https://www.benchchem.com/product/b1450741#benchmarking-bronze-red-lightfastness-against-industry-standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1450741?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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